Cas no 648409-30-7 (3-(Pyridin-4-ylmethyl)aminopropanenitrile)

• Product Name: 3-(Pyridin-4-ylmethyl)aminopropanenitrile
• CAS No: 648409-30-7
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• MDL: MFCD00121809
• CID: 961405
• PubChem ID: 2063970
• Update Time: 2025-04-19

3-(Pyridin-4-ylmethyl)aminopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(4-pyridinylmethyl)amino]-Propanenitrile
• 3-(pyridin-4-ylmethylamino)propanenitrile
• 3-[(4-Pyridylmethyl)amino]propanenitrile
• 3-[(Pyridin-4-ylmethyl)amino]propanenitrile
• SCHEMBL13717253
• CS-0322725
• DTXSID10366386
• 648409-30-7
• MFCD00121809
• AKOS008962583
• TS-00107
• SB55308
• 3-{[(pyridin-4-yl)methyl]amino}propanenitrile
• 3-((Pyridin-4-ylmethyl)amino)propanenitrile
• 3-(Pyridin-4-ylmethyl)aminopropanenitrile

• MDL： MFCD00121809
• Inchi： 1S/C9H11N3/c10-4-1-5-12-8-9-2-6-11-7-3-9/h2-3,6-7,12H,1,5,8H2
• InChI Key： YBWTXEJAEKEKRW-UHFFFAOYSA-N
• SMILES： N(CCC#N)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 48.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines